Methyl 2-methoxy-3-oxobutanoate
Overview
Description
Methyl 2-methoxy-3-oxobutanoate, also known as Methyl 2-methoxyacetoacetate, is a chemical compound with the molecular formula C6H10O4. It is a colorless liquid with a fruity odor and is commonly used in the synthesis of various organic compounds.
Scientific Research Applications
Synthesis of Dolutegravir
Methyl 2-methoxy-3-oxobutanoate is used in the synthesis of Dolutegravir . Dolutegravir is a second-generation integrase strand transfer inhibitor (INSTI) used in the treatment of HIV-1 infection . It has an enhanced mutation resistance compared to other INSTIs .
Synthesis of Indole Derivatives
This compound is used to synthesize indole derivatives via Fischer indolization of arylhydrazines . Indole derivatives have a wide range of applications in medicinal chemistry, including as HIV-1 specific reverse transcriptase inhibitors .
Synthesis of Picrotoxinin
Methyl 2-methoxy-3-oxobutanoate is used in the synthesis of Picrotoxinin , a natural product and neurotoxic sesquiterpenoid . Picrotoxinin is a potent antagonist for GABAA receptors and is used in scientific research to study these receptors .
Preparation of Phalarine Core Structure
This compound is used to prepare the core structure of Phalarine , a natural product found in perennial grass . Phalarine has been studied for its potential medicinal properties .
Synthesis of Pyridin-2-one Derivatives
Methyl 2-methoxy-3-oxobutanoate is used in the synthesis of pyridin-2-one derivatives . These derivatives have shown significant activity as HIV-1 specific reverse transcriptase inhibitors .
Synthesis of Piperidin-2-one Derivatives
The reaction of 2-cyanocinnamamide with methyl 2-methoxy-3-oxobutanoate affords the piperidin-2-one derivative . Piperidin-2-one derivatives have potential applications in medicinal chemistry .
properties
IUPAC Name |
methyl 2-methoxy-3-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O4/c1-4(7)5(9-2)6(8)10-3/h5H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIUDIMKYHJYCKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C(=O)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20508336 |
Source
|
| Record name | Methyl 2-methoxy-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20508336 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-methoxy-3-oxobutanoate | |
CAS RN |
81114-96-7 |
Source
|
| Record name | Methyl 2-methoxy-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20508336 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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